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Abstract
Post-transcriptional modification of transfer RNA (tRNA) is a critical layer of gene expression

regulation, ensuring translational fidelity and efficiency. Among the more than 150 known

modifications, 5-methoxycarbonylmethyluridine (mcm5U) stands out for its crucial role at the

wobble position of the tRNA anticodon. This technical guide provides an in-depth exploration of

the discovery, biosynthesis, and multifaceted significance of mcm5U. We delve into the intricate

enzymatic pathways responsible for its synthesis, its impact on codon recognition and protein

translation, and its implications in cellular stress responses and disease. This document further

presents a compilation of quantitative data, detailed experimental protocols for its detection and

analysis, and visual representations of its biochemical pathway and analytical workflows to

serve as a comprehensive resource for the scientific community.

Discovery and Chemical Identity
First identified as a constituent of yeast tRNA, 5-methoxycarbonylmethyluridine (mcm5U) is a

hypermodified pyrimidine nucleoside.[1] It is a derivative of uridine, characterized by the

addition of a methoxycarbonylmethyl group at the C5 position of the uracil base.
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IUPAC Name: methyl 2-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-

dioxopyrimidin-5-yl]acetate[1][2]

Molecular Formula: C12H16N2O8[1][3]

Molecular Weight: 316.26 g/mol [1][3]

CAS Number: 29428-50-0[1][3]

The Biosynthetic Pathway of mcm5U
The formation of mcm5U at the wobble position (position 34) of specific tRNAs is a multi-step

enzymatic process primarily elucidated in yeast.[4] The pathway begins with a uridine residue

and involves the sequential action of several key enzyme complexes.

The initial and crucial step is catalyzed by the highly conserved Elongator complex, which is

composed of six subunits (Elp1-Elp6). This complex is responsible for adding a carboxymethyl

group to the uridine, forming the intermediate 5-carboxymethyluridine (cm5U).[5] Following this,

the methyltransferase Trm9, in a complex with Trm112, utilizes S-adenosyl-L-methionine (SAM)

as a methyl donor to methylate the carboxyl group of cm5U, yielding the final mcm5U

modification.[6] In some tRNAs, particularly those decoding codons for Lys, Gln, and Glu, the

mcm5U can be further modified to 5-methoxycarbonylmethyl-2-thiouridine (mcm5s2U).[4]
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Cell/Tissue Sample

tRNA Isolation

tRNA Purification (PAGE/HPLC)

Enzymatic Hydrolysis to Nucleosides
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Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.mdpi.com/1422-0067/19/12/3738
https://www.mdpi.com/1422-0067/19/12/3738
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8848930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4403629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4403629/
https://www.benchchem.com/product/b127866#discovery-and-significance-of-5-methoxycarbonylmethyluridine
https://www.benchchem.com/product/b127866#discovery-and-significance-of-5-methoxycarbonylmethyluridine
https://www.benchchem.com/product/b127866#discovery-and-significance-of-5-methoxycarbonylmethyluridine
https://www.benchchem.com/product/b127866#discovery-and-significance-of-5-methoxycarbonylmethyluridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127866?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

